Cas no 201987-39-5 (2-Chloro-6-(methylthio)benzaldehyde)

2-Chloro-6-(methylthio)benzaldehyde is a versatile aromatic aldehyde featuring both chloro and methylthio functional groups, making it a valuable intermediate in organic synthesis. Its distinct substitution pattern allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and further functionalization. The compound is particularly useful in pharmaceutical and agrochemical research, where its structure serves as a key precursor for heterocyclic compounds and active ingredients. The presence of the electron-withdrawing chloro group and electron-donating methylthio moiety enhances its utility in fine-tuning electronic properties in target molecules. High purity grades ensure consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity.

2-Chloro-6-(methylthio)benzaldehyde structure

201987-39-5 structure

Product Name:2-Chloro-6-(methylthio)benzaldehyde

CAS No:201987-39-5

MF:C₈H₇ClOS

MW:186.658580064774

MDL:MFCD18887987

CID:2168175

Update Time:2025-10-18

2-Chloro-6-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(methylthio)benzaldehyde
- 2-Chloro-6-methylsulfanyl-benzaldehyde
- 2-chloro-6-(methylsulfanyl)benzaldehyde
- Benzaldehyde, 2-chloro-6-(methylthio)-
- DIHCMHQOKRZAQZ-UHFFFAOYSA-N
- 6-Chloro-2-(methythio)benzaldehyde
- AS06292
- CM10148
- MDL： MFCD18887987
- Inchi： 1S/C8H7ClOS/c1-11-8-4-2-3-7(9)6(8)5-10/h2-5H,1H3
- InChI Key： DIHCMHQOKRZAQZ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C=O)SC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Topological Polar Surface Area: 42.4

Experimental Properties

Color/Form: NA
Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 273.1±30.0 ºC (760 Torr),
Flash Point: 119.0±24.6 ºC,
Solubility: Very slightly soluble (0.16 g/l) (25 º C),

2-Chloro-6-(methylthio)benzaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-Chloro-6-(methylthio)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517850-500 mg	2-Chloro-6-(methylsulfanyl)benzaldehyde	201987-39-5		500MG	€224.90	2023-04-17
abcr	AB517850-1 g	2-Chloro-6-(methylsulfanyl)benzaldehyde	201987-39-5		1g	€294.90	2023-04-17
abcr	AB517850-5 g	2-Chloro-6-(methylsulfanyl)benzaldehyde	201987-39-5		5g	€924.50	2023-04-17
abcr	AB517850-500mg	2-Chloro-6-(methylsulfanyl)benzaldehyde	201987-39-5		500mg	€224.90	2023-09-02
abcr	AB517850-1g	2-Chloro-6-(methylsulfanyl)benzaldehyde; .	201987-39-5		1g	€254.00	2025-02-21
abcr	AB517850-5g	2-Chloro-6-(methylsulfanyl)benzaldehyde; .	201987-39-5		5g	€773.80	2025-02-21
Aaron	AR0028OD-1g	Benzaldehyde, 2-chloro-6-(methylthio)-	201987-39-5	95%	1g	$800.00	2025-02-12
A2B Chem LLC	AB03457-250mg	Benzaldehyde, 2-chloro-6-(methylthio)-	201987-39-5	97%	250mg	$176.00	2024-04-20
A2B Chem LLC	AB03457-1g	Benzaldehyde, 2-chloro-6-(methylthio)-	201987-39-5	97%	1g	$391.00	2024-04-20
A2B Chem LLC	AB03457-5g	Benzaldehyde, 2-chloro-6-(methylthio)-	201987-39-5	97%	5g	$1316.00	2024-04-20